![molecular formula C9H17N B1350951 2-Cyclopentylpyrrolidine CAS No. 383127-36-4](/img/structure/B1350951.png)
2-Cyclopentylpyrrolidine
Overview
Description
2-Cyclopentylpyrrolidine (2-CYP) is an organic compound that is found in a variety of plants, fungi, and bacteria. It is a cyclic, saturated, nitrogen-containing heterocyclic compound that is used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. 2-CYP is a colorless liquid with a boiling point of 195-197°C and a melting point of -41°C. It is miscible with water, ethanol, and other organic solvents. 2-CYP has a variety of uses, including being used as an intermediate in the synthesis of pharmaceuticals and agrochemicals, as a solvent for organic synthesis, and as an antioxidant and preservative.
Scientific Research Applications
Synthesis and Biological Evaluation
Research focused on the condensation reactions between various compounds has led to the synthesis of unique derivatives, including substituted cyclohexanol derivatives. These compounds, related to 2-Cyclopentylpyrrolidine, have shown promise in antimicrobial and antioxidant activities, with specific compounds demonstrating notable antifungal activity. This suggests potential applications in antibacterial and antifungal areas (Rusnac et al., 2020).
Anti-inflammatory Agents
N-substituted pyrrolidine-2,5-dione derivatives have been synthesized and evaluated for their anti-inflammatory properties. These compounds were found to inhibit cyclooxygenase-1, cyclooxygenase-2, and 5-lipoxygenase, showcasing their potential as multitarget anti-inflammatory agents. In-vivo studies confirmed their efficacy and safety, indicating their potential in therapeutic applications for inflammation (Jan et al., 2019).
Dipeptidyl Peptidase IV Inhibitors
This compound derivatives have been investigated for their role as dipeptidyl peptidase IV (DPP-IV) inhibitors, which are significant in the treatment of type 2 diabetes. Studies have shown that certain derivatives are potent, stable, and possess excellent oral bioavailability, making them potential candidates for diabetes treatment (Villhauer et al., 2003).
Cycloaddition/Annulation in Natural Product Synthesis
The use of pyrrolidines, including this compound derivatives, in cycloaddition and annulation strategies has been crucial in synthesizing bioactive natural products and drugs. These methods offer advantages in atom economy, stereoselectivity, and product diversity, highlighting their importance in chemical synthesis (Li et al., 2018).
Fluorescent Probes in RNA Research
Pyrrolo-C, an analog of this compound, has been utilized as a fluorescent probe for studying RNA structure and dynamics. Its unique properties enable selective excitation and reversible quenching upon base-pairing, making it a valuable tool in RNA research (Tinsley & Walter, 2006).
properties
IUPAC Name |
2-cyclopentylpyrrolidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N/c1-2-5-8(4-1)9-6-3-7-10-9/h8-10H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXQFEZGWHIDPIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2CCCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801313046 | |
Record name | 2-Cyclopentylpyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801313046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
383127-36-4 | |
Record name | 2-Cyclopentylpyrrolidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=383127-36-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Cyclopentylpyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801313046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyclopentylpyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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